Cas no 2411267-83-7 (1-(4-Methoxyphenyl)-4-(oxiran-2-ylmethoxy)pyrazole)
1-(4-Methoxyphenyl)-4-(oxiran-2-ylmethoxy)pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Methoxyphenyl)-4-(oxiran-2-ylmethoxy)pyrazole
- Z3991578042
- 1-(4-methoxyphenyl)-4-[(oxiran-2-yl)methoxy]-1H-pyrazole
-
- Inchi: 1S/C13H14N2O3/c1-16-11-4-2-10(3-5-11)15-7-12(6-14-15)17-8-13-9-18-13/h2-7,13H,8-9H2,1H3
- InChI Key: DMEZSRYJDWCLSF-UHFFFAOYSA-N
- SMILES: O1CC1COC1C=NN(C2C=CC(=CC=2)OC)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 269
- XLogP3: 1.5
- Topological Polar Surface Area: 48.8
1-(4-Methoxyphenyl)-4-(oxiran-2-ylmethoxy)pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7562599-1.0g |
1-(4-methoxyphenyl)-4-[(oxiran-2-yl)methoxy]-1H-pyrazole |
2411267-83-7 | 95.0% | 1.0g |
$0.0 | 2025-02-24 |
1-(4-Methoxyphenyl)-4-(oxiran-2-ylmethoxy)pyrazole Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 1-(4-Methoxyphenyl)-4-(oxiran-2-ylmethoxy)pyrazole
Professional Introduction to Compound with CAS No. 2411267-83-7 and Product Name: 1-(4-Methoxyphenyl)-4-(oxiran-2-ylmethoxy)pyrazole
The compound with the CAS number 2411267-83-7 and the product name 1-(4-Methoxyphenyl)-4-(oxiran-2-ylmethoxy)pyrazole represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both 4-methoxyphenyl and oxiran-2-ylmethoxy substituents in its molecular structure suggests a rich chemical reactivity that could be exploited for the development of novel therapeutic agents.
Recent research in the field of heterocyclic chemistry has highlighted the importance of pyrazole derivatives in medicinal applications. Pyrazole scaffolds are known for their versatility and have been incorporated into a wide range of bioactive molecules. The specific modification of 1-(4-Methoxyphenyl)-4-(oxiran-2-ylmethoxy)pyrazole with an oxiran-2-ylmethoxy group introduces a reactive site that can be further functionalized, making it a valuable intermediate in synthetic chemistry. This structural feature opens up possibilities for the development of compounds with enhanced pharmacological properties.
In the context of drug discovery, the 4-methoxyphenyl moiety is particularly noteworthy. This aromatic ring system is frequently found in biologically active compounds and is known to contribute to binding affinity and metabolic stability. The methoxy group at the para position enhances the electron density on the aromatic ring, which can influence interactions with biological targets. Such structural elements are often critical in determining the efficacy and selectivity of pharmaceutical compounds.
The oxiran-2-ylmethoxy group in 1-(4-Methoxyphenyl)-4-(oxiran-2-ylmethoxy)pyrazole adds another layer of complexity to its chemical behavior. Oxiranes, or epoxides, are known for their reactivity and are commonly used as protecting groups or intermediates in organic synthesis. The presence of this group provides a site for nucleophilic substitution reactions, allowing for further derivatization and customization of the molecule. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for optimizing biological activity.
Current research trends indicate that pyrazole derivatives are being extensively explored for their potential as antiviral, anticancer, anti-inflammatory, and antimicrobial agents. The structural motif of 1-(4-Methoxyphenyl)-4-(oxiran-2-ylmethoxy)pyrazole aligns well with these trends, as it combines elements known to interact favorably with biological targets. For instance, studies have shown that methoxypyrazoles exhibit significant activity against certain enzymes and receptors involved in disease pathways. The oxiran-2-ylmethoxy group further enhances this potential by providing a handle for chemical manipulation.
One particularly exciting application area is the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. Pyrazole-based kinase inhibitors have shown promise in preclinical studies, and compounds like 1-(4-Methoxyphenyl)-4-(oxiran-2-ylmethoxy)pyrazole could serve as valuable starting points for designing more potent and selective inhibitors. The reactivity introduced by the oxiran group allows for modifications that can fine-tune binding interactions with kinase targets.
Another emerging field where this compound shows promise is in the development of drugs targeting neurological disorders. Pyrazole derivatives have been investigated for their potential as monoamine oxidase (MAO) inhibitors, which are used to treat conditions such as depression and Parkinson's disease. The structural features of 1-(4-Methoxyphenyl)-4-(oxiran-2-ylmethoxy)pyrazole, particularly the presence of the methoxy group on the aromatic ring, make it a candidate for further exploration in this area. Additionally, the oxiran group provides a means to introduce functionalities that could enhance drug delivery or bioavailability.
The synthesis of 1-(4-Methoxyphenyl)-4-(oxiran-2-ylmethoxy)pyrazole involves several key steps that highlight its synthetic utility. The reaction typically begins with the formation of a pyrazole core, followed by functionalization at the 1-position with a 4-methoxyphenyl group. Subsequent introduction of the oxiran-2-ylmethoxy group completes the molecular structure. This synthetic route demonstrates the compound's versatility as a building block for more complex molecules.
In conclusion, 1-(4-Methoxyphenyl)-4-(oxiran-2-ymethoxy)pyrazole (CAS No. 2411267-83-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the 4-methoxyphenyl and oxiran-2-ylylmethoxy substituents, offer significant opportunities for developing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications for pyrazole derivatives, compounds like this one will undoubtedly play a crucial role in advancing drug discovery efforts.
2411267-83-7 (1-(4-Methoxyphenyl)-4-(oxiran-2-ylmethoxy)pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)